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Compound of Interest

Compound Name: Dibromododecane

Cat. No.: B8593686 Get Quote

This guide provides a comprehensive overview of the melting and boiling points of 1,12-

dibromododecane, targeted towards researchers, scientists, and professionals in drug

development. It includes a summary of its physical properties, detailed experimental protocols

for their determination, and a workflow diagram for clarity.

Physicochemical Data of 1,12-Dibromododecane
1,12-Dibromododecane is a long-chain alkyl halide with the chemical formula C₁₂H₂₄Br₂. At

room temperature, it typically exists as a white to pale brown crystalline solid or a colorless to

pale yellow liquid, depending on the ambient temperature.[1][2][3][4] Its physical state is

dictated by its melting point, which is near room temperature.

Table 1: Quantitative Physicochemical Data for 1,12-Dibromododecane
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Property Value Notes

Melting Point 36-43 °C

A range is often cited due to

variations in purity and

experimental conditions.[2][3]

[5][6][7] A specific value of

38°C has also been reported.

[1]

Boiling Point 335 °C At atmospheric pressure.[1]

215 °C
At a reduced pressure of 15

mmHg.[2][5][6][7][8][9]

Molecular Weight ~328.13 g/mol

Appearance
White to cream or pale brown

crystals/powder.[3]

Can also appear as a clear,

colorless to pale yellow liquid.

[1][4]

Solubility

Insoluble in water; soluble in

organic solvents like hot

methanol, ethanol, and ether.

[1][4][5][10]

Experimental Protocols for Property Determination
The following sections detail the standard laboratory procedures for determining the melting

and boiling points of a chemical substance like 1,12-dibromododecane.

The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. It serves as a crucial indicator of a compound's purity.

Methodology:

Sample Preparation: A small amount of the solid 1,12-dibromododecane is finely powdered

on a porous plate.[11]

Capillary Tube Filling: A thin-walled capillary tube, sealed at one end, is loaded with the

powdered sample to a height of 2-3 mm. This is achieved by tapping the open end of the
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tube into the powder and then gently tapping the sealed end on a hard surface to compact

the sample.[11][12]

Apparatus Setup: The filled capillary tube is attached to a thermometer, ensuring the sample

is level with the thermometer bulb. This assembly is then immersed in a heating bath

(commonly containing liquid paraffin or silicone oil) or placed in a calibrated melting point

apparatus.[11]

Heating and Observation: The heating bath is heated gently and stirred continuously to

ensure a uniform temperature distribution.[12] The temperature is carefully monitored.

Data Recording: Two temperatures are recorded: T₁, the temperature at which the first drop

of liquid appears, and T₂, the temperature at which the entire sample has melted into a clear

liquid. The melting point is reported as the range T₁ - T₂.[11] For a pure compound, this

range is typically narrow.

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure, leading to the formation of vapor bubbles throughout the liquid.

Methodology:

Sample Preparation: A few milliliters of liquid 1,12-dibromododecane are placed into a

small test tube (or fusion tube).[13][14]

Capillary Inversion: A capillary tube, sealed at one end, is placed inverted (open end down)

into the test tube containing the liquid.[14][15]

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

heating bath (e.g., paraffin oil).[13][15]

Heating and Observation: The apparatus is heated slowly and steadily. As the temperature

rises, the air trapped in the capillary tube will expand and exit as bubbles. As the liquid's

boiling point is approached, a rapid and continuous stream of bubbles will emerge from the

capillary tube.[15][16]

Data Recording: The heating is stopped once a steady stream of bubbles is observed. The

liquid will begin to cool. The temperature at which the bubbling stops and the liquid is drawn
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back into the capillary tube is recorded as the boiling point of the substance at the given

atmospheric pressure.[15]

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the experimental procedure for determining

the melting point of a solid compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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